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Compound of Interest

Compound Name: Ani9

Cat. No.: B15614485 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Ani9 is a potent and highly selective small-molecule inhibitor of the Anoctamin-1

(ANO1) calcium-activated chloride channel (CaCC), also known as Transmembrane protein

16A (TMEM16A)[1][2][3][4]. It exhibits an IC₅₀ value of approximately 77 nM for ANO1[5][6].

Due to its high selectivity for ANO1 over the homologous ANO2 channel and its lack of effect

on intracellular calcium signaling or other channels like CFTR and ENaC, Ani9 serves as a

valuable pharmacological tool for studying the physiological and pathological roles of ANO1[1]

[3][5][7]. ANO1 is implicated in numerous processes, including fluid secretion, smooth muscle

contraction, and cell proliferation, making it a target of interest in cancer, hypertension, and

pain research[3][5][8]. Proper preparation and handling of Ani9 stock solutions are critical for

obtaining reproducible and reliable experimental results.

Quantitative Data Summary
This table summarizes the key physicochemical properties and recommended solution

parameters for Ani9.
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Parameter Value Reference

IUPAC Name

2-(4-Chloro-2-methylphenoxy)-

N'-[(2-

methoxyphenyl)methylidene]ac

etohydrazide

[2][8]

Molecular Formula C₁₇H₁₇ClN₂O₃ [1][8]

Molecular Weight 332.78 g/mol [1][2][8]

Purity ≥98% (typically by HPLC) [1][2]

Appearance Solid powder [8]

Primary Target
Anoctamin-1

(ANO1/TMEM16A)
[2][3][4]

IC₅₀ ~77 nM [5][6]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1][4][8]

Maximum Solubility 100 mM in DMSO [1][2]

Stock Solution Storage

-20°C for long-term (months to

years); 0-4°C for short-term

(days to weeks)

[1][8]

Stock Solution Stability
Up to 1 month at -20°C; up to

6 months at -80°C
[6]

Experimental Protocols
Protocol for Preparing a 10 mM Ani9 Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of Ani9 in DMSO. High-

concentration stock solutions are recommended to minimize the final concentration of DMSO in

the cell culture medium, which can have cytotoxic effects.

Materials:

Ani9 powder (CAS No: 356102-14-2)
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Cell culture grade Dimethyl sulfoxide (DMSO), sterile

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Sterile, DMSO-compatible pipette tips

Vortex mixer

(Optional) 0.22 µm syringe filter compatible with DMSO

Calculation: To prepare a 10 mM stock solution, the required mass of Ani9 is calculated using

its molecular weight (332.78 g/mol ).

Formula: Mass (mg) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight (

g/mol ) x 1000 (mg/g)

For 1 mL of 10 mM stock: Mass (mg) = 0.010 mol/L x 0.001 L x 332.78 g/mol x 1000 mg/g =

3.33 mg

Procedure:

Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh 3.33 mg of

Ani9 powder and place it into a sterile microcentrifuge tube or vial.

Dissolving: Using a sterile pipette, add 1 mL of cell culture grade DMSO to the tube

containing the Ani9 powder.

Solubilization: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. The solution should be clear. Gentle warming in a 37°C water bath can

be used to aid dissolution if necessary.

Sterilization (Optional): If the stock solution was not prepared under strict aseptic conditions,

it can be sterilized by passing it through a 0.22 µm DMSO-compatible syringe filter into a

new sterile tube. This step is recommended to prevent contamination of cell cultures.
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Aliquoting & Storage: Dispense the stock solution into smaller, single-use aliquots (e.g., 10-

20 µL) in sterile microcentrifuge tubes. This practice minimizes freeze-thaw cycles, which

can degrade the compound. Store the aliquots in a dark, dry place at -20°C or -80°C for

long-term storage[1][6][8].

Protocol for Preparing Working Solutions
The high-concentration stock solution must be diluted to the final desired concentration in the

cell culture medium before treating cells.

Procedure:

Thaw Stock: Remove one aliquot of the Ani9 stock solution from the freezer and thaw it at

room temperature.

Intermediate Dilution (Recommended): It is often impractical to directly dilute the 10 mM

stock to a final nanomolar or low micromolar concentration. Perform one or more serial

dilutions in sterile cell culture medium or a buffer like PBS.

Example for a 10 µM final concentration: Dilute the 10 mM stock 1:1000 in your cell culture

medium (e.g., add 1 µL of 10 mM stock to 999 µL of medium).

Final Dilution: Add the appropriate volume of the final diluted solution to your cell culture

wells to achieve the desired experimental concentration. Ensure the final DMSO

concentration is consistent across all treatments, including the vehicle control, and is

typically kept below 0.1% to avoid solvent toxicity.

Vehicle Control: Always include a vehicle control in your experiments by adding the same

final concentration of DMSO to control cells as is present in the Ani9-treated cells.

Diagrams and Visualizations
Workflow for Ani9 Stock Solution Preparation
The following diagram illustrates the standard workflow for preparing Ani9 stock solutions.
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Preparation Workflow

Start

1. Weigh Ani9 Powder
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2. Add Sterile DMSO
(e.g., 1 mL for 10 mM)

3. Vortex to Dissolve

4. Filter Sterilize
(Optional, 0.22 µm)

5. Aliquot into
Single-Use Tubes

6. Store at -20°C
or -80°C

Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing sterile Ani9 stock solution.
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Signaling Pathway: Mechanism of Ani9 Action
This diagram illustrates the mechanism by which Ani9 inhibits the ANO1 channel. Ani9 directly

blocks the channel, preventing chloride ion efflux, without interfering with the upstream calcium

signaling cascade.

Mechanism of Ani9 Inhibition of ANO1 Channel
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Caption: Ani9 directly blocks the ANO1 channel to inhibit Cl⁻ efflux.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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